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Compound of Interest

Compound Name: 2-Chloro-6-nitrotoluene

Cat. No.: B1664060

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 2-Chloro-6-nitrotoluene.
Adherence to these procedures is essential for ensuring laboratory safety and minimizing risk.

Physicochemical and Hazard Data

A summary of the key quantitative data for 2-Chloro-6-nitrotoluene is presented below for
easy reference.
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Property Value Reference
Molecular Formula C7H6CINO2 [1112][3]
Molecular Weight 171.58 g/mol [11[2][3]
Appearance Light yellow crystalline solid or 5]
powder
Melting Point 34-36°C [31141[5]
Boiling Point 238 °C [31[4]
Flash Point 125 °C (closed cup) [4]
Autoignition Temperature 435 °C [6]
Water Solubility 0.092 g/L [4]
NFPA 704 Rating Health: 2, Flammability: 1, 4]

Instability: O

Hazard Identification and Personal Protective Equipment
(PPE)

2-Chloro-6-nitrotoluene is classified as harmful if swallowed, toxic if inhaled, and may cause
skin and serious eye irritation.[1][2][4] It is also toxic to aquatic life with long-lasting effects.[2][4]
There is a danger of cumulative effects, and it may cause damage to organs through prolonged
or repeated exposure.[4][6] Target organs include the kidneys, central nervous system, liver,
and cardiovascular system.[6]

The following personal protective equipment is mandatory when handling this chemical:

o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles as
described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.[6][7]

o Skin Protection: Wear appropriate protective gloves to prevent skin exposure.[6] Nitrile
rubber gloves are a suitable option. Wear appropriate protective clothing to prevent skin
exposure.[6] A lab coat or coveralls should be worn.
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» Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved
respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.
[6][7] A dust mask of type N95 (US) is recommended for handling the solid form.[5] Work
should be conducted in a well-ventilated area, preferably within a chemical fume hood.[4][6]

o Footwear: Closed-toe shoes must be worn in the laboratory.

Operational and Disposal Plans
Safe Handling Protocol

e Preparation:

o Ensure that a safety shower and eyewash station are readily accessible and in good
working order.[7]

o Review the Safety Data Sheet (SDS) before starting any work.

o Work in a well-ventilated area, such as a chemical fume hood, to minimize inhalation
exposure.[4][6]

o Don the required PPE as outlined above.

e Handling:

[¢]

Avoid contact with eyes, skin, and clothing.[6]

[e]

Minimize dust generation and accumulation when handling the solid form.[6]

o

Wash hands thoroughly after handling.[4][6]

[¢]

Do not eat, drink, or smoke in the work area.[2][4]

[e]

Keep the container tightly closed when not in use.[4][6]

e Storage:

o Store in a cool, dry, well-ventilated area away from incompatible substances such as
oxidizing agents and strong bases.[6]
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o Keep the container tightly closed.[4][6]

o Store in a locked cabinet or area accessible only to authorized personnel.

Spill Response Protocol

e Immediate Actions:
o Evacuate the immediate area and alert colleagues.[8]
o If the spill is large or you are unsure how to handle it, call emergency services.[8]
o Avoid breathing dust or vapors from the spilled material.[4]

e Cleanup:

[¢]

For small spills, and only if you are trained to do so, don the appropriate PPE.

[¢]

Use a non-reactive absorbent material like sand or inert absorbent to contain the spill.[9]

Carefully sweep or vacuum up the material and place it into a suitable, labeled, and closed

[e]

container for disposal.[4][6] Avoid generating dust.[6]

[e]

Clean the spill area with soap and water.[10]

Disposal Plan

» Dispose of 2-Chloro-6-nitrotoluene and any contaminated materials in accordance with all
applicable federal, state, and local environmental regulations.

» Do not allow the chemical to enter drains or waterways.[4]
e The container should be disposed of in an approved waste disposal plant.

Emergency Procedures

 In case of skin contact: Immediately flush the skin with plenty of water for at least 15 minutes
while removing contaminated clothing and shoes.[6] Get medical aid.[6]
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 In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[6][11] Get medical aid.[6]

« In case of inhalation: Remove from exposure and move to fresh air immediately.[6] If
breathing is difficult, give oxygen.[6] Get medical aid.[6] Do not use mouth-to-mouth
resuscitation.[6]

 In case of ingestion: Do NOT induce vomiting.[6] If the person is conscious and alert, rinse
their mouth and have them drink 2-4 cupfuls of milk or water.[6] Get medical aid immediately.

[6]
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Caption: Workflow for the safe handling of 2-Chloro-6-nitrotoluene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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